Cas no 1985-12-2 (4-Bromophenyl isothiocyanate)

• Product Name: 4-Bromophenyl isothiocyanate
• CAS No: 1985-12-2
• MF: C₇H₄BrNS
• MW: 214.082359313965
• MDL: MFCD00004808
• CID: 84053
• PubChem ID: 16133
• Update Time: 2025-04-18

4-Bromophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Bromophenyl isothiocyanate
• Isothiocaynic acid 4-bromophenyl ester
• 4-(Isothiocyanato)-bromobenzene
• 1-bromo-4-isothiocyanato-benzene
• 1-bromo-4-thiocyanato-benzene
• Benzene,1-bromo-4-isothiocyanato
• Bromobenzene-4-isothiocyanate
• Isothiocyanic Acid 4-Bromophenyl Ester
• ISOTHIOCYANIC ACID,p-BROMOPHENYL ESTER
• para-bromophenyl isothiocyanate
• p-Bromophenyl isothiocyanate
• Trichofytocid
• 1-Bromo-4-isothiocyanatobenzene
• Phenylisothiocyanate, 4-bromo
• Benzene, 1-bromo-4-isothiocyanato-
• 4-Bromophenyl isothiocyate, 98%
• 4-Bromophenyl isothiocyanate,98%
• isothiocyanicacid,p-bromophenylester
• 4-Bromophenylisothiocyanate
• ISOTHIOCYANIC ACID, p-BROMOPHENYL ESTER
• XQACWEBGSZBLRG-UHFFFAOYSA-N
• WLN: SCNR DE
• p-Bromophenylisothiocyanate
• NCIOpen2_003623
• 4-bromo phenyl isothiocyanate
• P
• 1-Bromo-4-isothiocyanatobenzene #
• J-802132
• MFCD00004808
• p-Bromphenyl-iso-thiocyanat
• F1915-0004
• 1-bromo-4-isothio-cyanatobenzene
• 1985-12-2
• DTXSID30173594
• SCHEMBL1019382
• EN300-24199
• UNII-RIT5DF1B5G
• AI3-16039
• (4-bromo-phenyl)isothiocyanate
• SY001061
• BRN 0878549
• NSC72012
• NSC 72012
• FS-3858
• NSC-72012
• BAA98512
• FT-0676242
• F20971
• 4-bromophenyl-isothiocyanate
• 1-isothiocyanato-4-bromobenzene
• AKOS000212188
• InChI=1/C7H4BrNS/c8-6-1-3-7(4-2-6)9-5-10/h1-4
• TRICHOPHYTOCID
• BP-12927
• 4-Bromophenyl isothiocyanate, 97%
• I0526
• RIT5DF1B5G
• STL197856
• DB-045007

• MDL： MFCD00004808
• Inchi： 1S/C7H4BrNS/c8-6-1-3-7(4-2-6)9-5-10/h1-4H
• InChI Key： XQACWEBGSZBLRG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N=C=S
• BRN： 0878549

Computed Properties

• Exact Mass: 212.92500
• Monoisotopic Mass: 212.924782
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4
• Topological Polar Surface Area: 44.4

Experimental Properties

• Color/Form: crystal
• Density: 1.7158 (rough estimate)
• Melting Point: 56-58 °C (lit.)
• Boiling Point: 144-145 °C (5 mmHg)
• Flash Point: >110°C
• Refractive Index: 1.6070 (estimate)
• PSA: 44.45000
• LogP: 3.18340
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive

4-Bromophenyl isothiocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302+H312+H332,H315,H319,H334,H335
• Warning Statement： P261,P280,P305+P351+P338,P342+P311
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S22; S26; S36/37; S45
• FLUKA BRAND F CODES：10-21
• RTECS：NX8400000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38; R42
• Storage Condition：Cold storage (+4 ° C)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters